Cas no 835895-78-8 (4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid)
4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 1164523-75-4
- SR-01000299574-1
- BBL033782
- 4-methylsulfanyl-2-(3-oxo-1H-isoindol-2-yl)butanoic acid
- AKOS002846222
- 4-(Methylthio)-2-(1-oxoisoindolin-2-yl)butanoic acid
- (2S)-4-(Methylsulfanyl)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
- 4-(methylsulfanyl)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
- VS-12274
- 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
- CS-0366448
- AKOS016143016
- STL372998
- E72284
- SR-01000299574
- 835895-78-8
-
- Inchi: 1S/C13H15NO3S/c1-18-7-6-11(13(16)17)14-8-9-4-2-3-5-10(9)12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)
- InChI Key: IQXRWPVUENIJCR-UHFFFAOYSA-N
- SMILES: S(C)CCC(C(=O)O)N1C(C2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 265.07726451g/mol
- Monoisotopic Mass: 265.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 82.9Ų
4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437118-1g |
4-(Methylthio)-2-(1-oxoisoindolin-2-yl)butanoic acid |
835895-78-8 | 98% | 1g |
¥3390.00 | 2024-07-28 |
4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
Research Briefing on 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid (CAS: 835895-78-8)
4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid (CAS: 835895-78-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, inflammatory disorders, and neurological conditions. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.
The compound's unique structure, featuring a methylsulfanyl group and an isoindolone moiety, contributes to its diverse pharmacological profile. Recent synthetic approaches have optimized the yield and purity of 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid, enabling more efficient large-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its stability under various conditions.
In vitro studies have demonstrated that 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid exhibits potent inhibitory effects on specific enzymatic targets, such as histone deacetylases (HDACs) and proteasome components, which are implicated in cancer progression. These findings suggest its potential as a lead compound for the development of epigenetic therapies and proteasome inhibitors. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it has shown promise in modulating cytokine production and reducing oxidative stress.
Recent preclinical studies have further investigated the pharmacokinetics and toxicity profile of 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid. Results indicate favorable bioavailability and a manageable safety profile, supporting its advancement to clinical trials. However, challenges such as metabolic stability and tissue distribution require further optimization to enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its translation into clinical applications.
In conclusion, 4-(methylsulfanyl)-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid represents a promising candidate for drug development, with its multifaceted biological activities and synthetic accessibility. Ongoing research aims to elucidate its mechanisms of action, refine its formulation, and explore its potential in combination therapies. As the field advances, this compound is poised to make significant contributions to the treatment of complex diseases, underscoring the importance of continued investment in chemical biology and medicinal chemistry research.
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